Cas no 1793086-16-4 (2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid)

• Product Name: 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• CAS No: 1793086-16-4
• MF: C₁₂H₈ClNO₃S₂
• MW: 313.779819488525
• CID: 5890048
• PubChem ID: 1201202
• Update Time: 2025-06-25

2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(5-(2-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
• 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• 3-Thiazolidineacetic acid, 5-[(2-chlorophenyl)methylene]-4-oxo-2-thioxo-, (5E)-
• F0385-0121
• MFCD00437301
• AB00083456-01
• BIM-0019592.P001
• AKOS000273791
• CCG-7744
• F0207-0749
• 1793086-16-4
• SCHEMBL10492318
• [(5E)-5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

• Inchi： 1S/C12H8ClNO3S2/c13-8-4-2-1-3-7(8)5-9-11(17)14(6-10(15)16)12(18)19-9/h1-5H,6H2,(H,15,16)/b9-5+
• InChI Key： PNLAXGBOOMYLCQ-WEVVVXLNSA-N
• SMILES： S1/C(=C/C2=CC=CC=C2Cl)/C(=O)N(CC(O)=O)C1=S

Computed Properties

• Exact Mass: 312.9634132g/mol
• Monoisotopic Mass: 312.9634132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Additional information on 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid

Introduction to 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid (CAS No. 1793086-16-4)

2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid (CAS No. 1793086-16-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

The chemical structure of 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid is characterized by a thiazolidine ring system fused with a sulfanyl and an acetic acid moiety. The presence of the 2-chlorophenyl substituent on the methylidene group adds to the compound's complexity and contributes to its pharmacological profile. The compound's molecular formula is C₁₆H₁₂ClN₂O₃S₂, and it has a molecular weight of approximately 369.8 g/mol.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid has also demonstrated significant anti-cancer activity. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The potential anti-diabetic properties of 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid have also been investigated. Thiazolidinediones are known to improve insulin sensitivity and glucose metabolism, and preliminary studies suggest that this compound may have similar effects. In animal models of diabetes, treatment with this compound has been shown to reduce blood glucose levels and improve insulin resistance.

The pharmacokinetic properties of 2-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid have been studied to evaluate its suitability for clinical use. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. However, further studies are needed to fully characterize its metabolism and potential drug interactions.

In terms of safety and toxicity, preliminary data suggest that 2-[(5E)-5-[(2-chlorophenyl)methylidene]-(4-oxo-)sulfanylidene-1,3-thiazolidin-3-yl)]acetic acid is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be required before it can be advanced to clinical trials.

The development of 2-[(5E)-5-[(2-chlorophenyl)methylidene]-(4-oxo-)sulfanylidene-1,< spanstyle=" font-style : italic ; font-family : Arial , sans-serif ; "> 3-thiazolidin- span >< spanstyle = " font-style : italic ; font-family : Arial , sans-serif ; "> 3-y span >< spanstyle = " font-style : italic ; font-family : Arial , sans-serif ; "> l span > ] acetic acid strong > is an ongoing process that involves collaboration between academic researchers, pharmaceutical companies, and regulatory agencies. The compound's unique structure and diverse biological activities make it a promising candidate for further development in multiple therapeutic areas. p > < p > In conclusion , the compound < strong > 2-[ ( 5 E ) - 5 - [ ( 2 - chlorophenyl ) methylidene ] - 4 - oxo - 2 - sulfanylidene - 1 , 3 - thiazolidin - 3 - yl ] acetic acid strong > ( CAS No . 1793086 - 16 - 4 ) represents a significant advancement in the field of medicinal chemistry . Its potential applications in treating inflammatory diseases , cancer , and diabetes highlight its importance as a novel therapeutic agent . Ongoing research will continue to elucidate its mechanisms of action , optimize its pharmacological properties , and evaluate its safety profile for clinical use . p > article > response >